Cas no 76596-52-6 (5-Isoxazolecarbonyl chloride, 3-bromo-)

• Product Name: 5-Isoxazolecarbonyl chloride, 3-bromo-
• CAS No: 76596-52-6
• MF: C₄HBrClNO₂
• MW: 210.413239240646
• CID: 537510
• PubChem ID: 13626968
• Update Time: 2025-04-19

5-Isoxazolecarbonyl chloride, 3-bromo- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarbonyl chloride, 3-bromo-
• 3-bromo-1,2-oxazole-5-carbonyl chloride
• 3-Bromoisoxazole-5-carbonyl chloride
• DTXSID30545338
• SCHEMBL9819411
• 76596-52-6

• Inchi： 1S/C4HBrClNO2/c5-3-1-2(4(6)8)9-7-3/h1H
• InChI Key： WBZILTLUABNYFJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)Cl)ON=1

Computed Properties

• Exact Mass: 208.88792g/mol
• Monoisotopic Mass: 208.88792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides